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For researchers, scientists, and professionals in drug development, the choice of a mounting

medium is a critical step in the preparation of high-quality, durable microscope slides. Entellan
and Entellan New, both manufactured by Merck, are popular choices for non-aqueous

mounting in histology and cytology. While both serve the same fundamental purpose, key

differences in their formulation and properties can significantly impact workflow, application,

and safety considerations. This guide provides an in-depth technical comparison to inform your

selection process.

Core Composition and Physicochemical Properties
The primary distinction between Entellan and Entellan New lies in their solvent base. The

original Entellan utilizes toluene, while Entellan New is xylene-based. Both products are

comprised of a polymer of mixed acrylates. This change in solvent in Entellan New was

introduced to offer a less hazardous alternative, as xylene is generally considered to have a

better safety profile than toluene.

The following tables summarize the key quantitative data for each mounting medium,

facilitating a direct comparison of their physical and chemical properties.
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Property Entellan Entellan New

Primary Solvent Toluene Xylene

Chemical Composition Polymer of mixed acrylates Polymer of mixed acrylates

Refractive Index (n 20/D) 1.492 - 1.500 1.490 - 1.500

Viscosity (at 20°C) 60 - 100 mPa·s 250 - 600 mPa·s

Density (at 20°C / 4°C) 0.925 - 0.935 g/cm³ 0.94 - 0.96 g/cm³

Flash Point 8 °C 23 °C

Setting Time Rapid (not specified)
Approx. 20 minutes at room

temperature

Application and Workflow Considerations
The difference in solvent and viscosity between Entellan and Entellan New has practical

implications for their use in the laboratory.

Manual Mounting Workflow
The general workflow for using both Entellan and Entellan New is similar, requiring the

dehydration of the specimen through a series of alcohol grades followed by clearing with an

appropriate solvent. The key difference is the clearing agent used just before mounting. For

Entellan, specimens should be cleared with toluene or xylene. For Entellan New, xylene is the

recommended clearing agent to ensure compatibility and prevent turbidity.

Dehydration Clearing Mounting

Stained Specimen on Slide 70% Alcohol 95% Alcohol 100% Alcohol
Clearing Agent

(Toluene/Xylene for Entellan)
(Xylene for Entellan New)

Apply Entellan or
Entellan New Place Coverslip Drying/Curing

Click to download full resolution via product page

Figure 1. Generalized manual mounting workflow for Entellan and Entellan New.
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Automated Coverslipping
A specific formulation, "Entellan new for cover slipper," is optimized for use with automated

mounting instruments. This version has a narrower viscosity range of 500-600 mPa·s, which is

crucial for the consistent and reliable dispensing of the mounting medium by automated

systems. The standard Entellan is not recommended for automated applications.

When switching from Entellan to Entellan New in an automated coverslipper, it is imperative to

thoroughly rinse the instrument's tubing and dispensing system with xylene to prevent mixing of

the two media, which could lead to precipitation or cloudiness.

Automated Coverslipper
with Entellan

Empty Entellan
Reservoir

Step 1 Thoroughly Rinse System
with Xylene

Step 2
(CRITICAL) Fill Reservoir with

Entellan New
Step 3 Calibrate Dispensing

Volume
Step 4 Resume Automated

Coverslipping
Step 5

Click to download full resolution via product page

Figure 2. Protocol for switching from Entellan to Entellan New in an automated coverslipper.

Performance and Experimental Considerations
While direct comparative studies are not readily available in peer-reviewed literature,

information from technical datasheets and application notes allows for an informed assessment

of their performance.

Optical Properties and Stain Stability
Both Entellan and Entellan New have a refractive index that closely matches that of glass

slides and coverslips (approximately 1.52), which is essential for minimizing light scatter and

ensuring high-resolution imaging. The manufacturer states that preparations mounted with

these media can be stored for years without changes in color, indicating good long-term stain

preservation. However, as with any mounting medium, proper dehydration of the tissue is

crucial, as residual water can lead to fading of certain stains over time.

Use in Fluorescence Microscopy
While not specifically marketed as fluorescent mounting media, resin-based, non-aqueous

mountants like Entellan and Entellan New can be used for fluorescence microscopy. A key

advantage is their permanent nature, which allows for long-term archiving of fluorescently
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labeled slides. However, it is important to consider the potential for autofluorescence. The

original Entellan has a specified fluorescence of ≤ 100 ppb (as quinine at 365 nm), while

Entellan New has a slightly higher limit of ≤ 250 ppb. For sensitive fluorescence applications, it

is advisable to test the autofluorescence of the mounting medium with the specific fluorophores

and filter sets being used.

Safety and Handling
The switch from a toluene-based to a xylene-based solvent in Entellan New represents a

significant improvement in user safety. Toluene is a known reproductive toxin, while xylene is

not classified as such. Both are flammable liquids and should be handled in a well-ventilated

area, preferably a fume hood, with appropriate personal protective equipment.

Hazard Statement Entellan Entellan New

Flammability
Highly flammable liquid and

vapor (H225)

Flammable liquid and vapor

(H226)

Aspiration Hazard
May be fatal if swallowed and

enters airways (H304)

May be fatal if swallowed and

enters airways (H304)

Skin Irritation Causes skin irritation (H315) Causes skin irritation (H315)

Specific Target Organ Toxicity

(Single Exposure)

May cause drowsiness or

dizziness (H336)

May cause respiratory irritation

(H335)

Specific Target Organ Toxicity

(Repeated Exposure)

May cause damage to organs

through prolonged or repeated

exposure if inhaled (H373)

May cause damage to organs

through prolonged or repeated

exposure if inhaled (H373)

Reproductive Toxicity
Suspected of damaging the

unborn child (H361d)

Not classified as a

reproductive toxin

Aquatic Toxicity
Harmful to aquatic life with

long lasting effects (H412)

Harmful to aquatic life with

long lasting effects (H412)

Conclusion
Entellan New can be considered a modern successor to the original Entellan, offering a

similar performance profile with the significant advantage of a better safety profile due to the
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replacement of toluene with xylene. For laboratories performing manual mounting, the choice

between the two may come down to existing protocols and solvent availability, though a

transition to Entellan New is advisable for safety reasons. For facilities utilizing automated

coverslippers, the specialized "Entellan new for cover slipper" is the required choice for optimal

performance. Careful consideration of the subtle differences in viscosity, solvent compatibility,

and safety will enable researchers to select the most appropriate mounting medium for their

specific needs, ensuring the generation of high-quality, reliable, and durable microscopic

preparations.

To cite this document: BenchChem. [A Technical Guide to Entellan and Entellan New
Mounting Media]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012768#difference-between-entellan-and-entellan-
new]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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